Cas no 2763758-91-2 (2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine)
2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine
- EN300-33039529
- 2763758-91-2
- 2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine
-
- Inchi: 1S/C5H8N8/c6-1-2-13-3-7-4(10-13)5-8-11-12-9-5/h3H,1-2,6H2,(H,8,9,11,12)
- InChI Key: UCAJEXAPBWDLMU-UHFFFAOYSA-N
- SMILES: N1(C=NC(C2N=NNN=2)=N1)CCN
Computed Properties
- Exact Mass: 180.08719229g/mol
- Monoisotopic Mass: 180.08719229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 111Ų
2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33039529-0.05g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 0.05g |
$912.0 | 2025-03-18 | |
| Enamine | EN300-33039529-0.1g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 0.1g |
$956.0 | 2025-03-18 | |
| Enamine | EN300-33039529-0.25g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 0.25g |
$999.0 | 2025-03-18 | |
| Enamine | EN300-33039529-0.5g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 0.5g |
$1043.0 | 2025-03-18 | |
| Enamine | EN300-33039529-1.0g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 1.0g |
$1086.0 | 2025-03-18 | |
| Enamine | EN300-33039529-2.5g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 2.5g |
$2127.0 | 2025-03-18 | |
| Enamine | EN300-33039529-5.0g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 5.0g |
$3147.0 | 2025-03-18 | |
| Enamine | EN300-33039529-10.0g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 95.0% | 10.0g |
$4667.0 | 2025-03-18 | |
| Enamine | EN300-33039529-1g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 1g |
$1086.0 | 2023-09-04 | ||
| Enamine | EN300-33039529-5g |
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine |
2763758-91-2 | 5g |
$3147.0 | 2023-09-04 |
2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine
Introduction to 2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine (CAS No. 2763758-91-2)
2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine, identified by its CAS number 2763758-91-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen-containing rings, which often endow them with unique biochemical properties and potential therapeutic applications. The structural framework of this molecule integrates elements from two distinct heterocycles: 1,2,3,4-tetrazole and 1H-1,2,4-triazole, linked through an ethylamine moiety. Such a configuration not only contributes to the compound's structural complexity but also opens up diverse possibilities for its interaction with biological targets.
The 1,2,3,4-tetrazole ring is a prominent pharmacophore in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination interactions. Its five-membered structure with four nitrogen atoms makes it highly versatile in binding to biological macromolecules. In contrast, the 1H-1,2,4-triazole ring introduces additional nitrogen atoms that can further modulate the compound's electronic properties and reactivity. The presence of these nitrogen-rich heterocycles suggests that this compound may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, or even anticancer properties. These hypotheses are supported by emerging research trends in drug discovery that increasingly leverage such multifunctional heterocyclic scaffolds.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for complex molecules like 2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine with unprecedented accuracy. These computational studies have highlighted the potential for this compound to interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking simulations suggest that it may inhibit key enzymes implicated in inflammation or cancer progression. Such findings align with the broader trend in pharmaceutical research toward identifying small-molecule modulators of these pathways.
The synthesis of CAS No 2763758-91-2 presents an intriguing challenge due to the intricate interplay of functional groups within its structure. The ethylamine linker not only connects the two heterocyclic units but also serves as a potential site for further derivatization. This flexibility allows chemists to modify the compound's properties while retaining its core pharmacophoric elements. Recent synthetic methodologies have focused on developing efficient and scalable routes to such complex molecules using transition-metal-catalyzed reactions or organometallic intermediates. These approaches have significantly reduced the synthetic hurdles associated with constructing multifunctional heterocycles.
In terms of biological evaluation, CAS No 2763758-91-2 has been subjected to preliminary screening assays aimed at identifying its potential therapeutic applications. Early results indicate that this compound exhibits notable activity against certain bacterial strains and may possess immunomodulatory effects. These findings are particularly encouraging given the growing concern over antibiotic resistance and the need for novel immunotherapeutic strategies. However, further studies are required to fully elucidate its mechanism of action and assess its safety profile before it can be considered for clinical development.
The role of computational tools in guiding experimental design cannot be overstated when dealing with compounds like CAS No 2763758-91-2. Machine learning algorithms have been trained on vast datasets of chemical structures and their biological activities to predict promising candidates for further investigation. These algorithms can identify subtle structural features that correlate with biological potency or selectivity. By integrating such predictive models into drug discovery pipelines, researchers can prioritize compounds like this one based on their predicted efficacy and reduce the time-to-market for new therapeutics.
The future directions for research on CAS No 2763758-91-2 include both structural optimization and expanded biological profiling. Structural modifications aimed at enhancing its potency or selectivity could involve replacing one of the heterocyclic rings with a different nitrogen-containing moiety or introducing additional functional groups at strategic positions within the molecule. Biological studies should focus on understanding how variations in its structure influence its interactions with target proteins or nucleic acids. Additionally, long-term toxicity studies will be essential to ensure that any lead compounds derived from this scaffold are safe for human use.
The broader significance of compounds like CAS No 2763758 - 91 - 2 lies in their contribution to our understanding of how molecular structure dictates biological activity. As drug discovery continues to evolve toward more rational and efficient approaches, molecules such as this one serve as valuable tools for exploring new chemical spaces and identifying novel therapeutic targets。 Their complex structures challenge traditional synthetic methods while offering opportunities for innovation across multiple disciplines, including organic chemistry, medicinal biology, and computational science。
2763758-91-2 (2-3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)